Chlorouvedalin
Chlorouvedalin
Brand Name:
Vulcanchem
CAS No.:
24694-80-2
VCID:
VC0131482
InChI:
InChI=1S/C23H29ClO9/c1-11-8-7-9-15(21(27)30-6)18(31-14(4)25)19(33-22(28)23(5,29)13(3)24)17-12(2)20(26)32-16(17)10-11/h9-10,13,16-19,29H,2,7-8H2,1,3-6H3/b11-10-,15-9+/t13?,16-,17+,18+,19+,23?/m1/s1
SMILES:
CC1=CC2C(C(C(C(=CCC1)C(=O)OC)OC(=O)C)OC(=O)C(C)(C(C)Cl)O)C(=C)C(=O)O2
Molecular Formula:
C23H29ClO9
Molecular Weight:
484.926
Chlorouvedalin
CAS No.: 24694-80-2
Reference Standards
VCID: VC0131482
Molecular Formula: C23H29ClO9
Molecular Weight: 484.926
CAS No. | 24694-80-2 |
---|---|
Product Name | Chlorouvedalin |
Molecular Formula | C23H29ClO9 |
Molecular Weight | 484.926 |
IUPAC Name | methyl (3aS,4S,5S,6E,10Z,11aR)-5-acetyloxy-4-(3-chloro-2-hydroxy-2-methylbutanoyl)oxy-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-6-carboxylate |
Standard InChI | InChI=1S/C23H29ClO9/c1-11-8-7-9-15(21(27)30-6)18(31-14(4)25)19(33-22(28)23(5,29)13(3)24)17-12(2)20(26)32-16(17)10-11/h9-10,13,16-19,29H,2,7-8H2,1,3-6H3/b11-10-,15-9+/t13?,16-,17+,18+,19+,23?/m1/s1 |
Standard InChIKey | BQXRLMULBZGQJI-VXIIXAFOSA-N |
SMILES | CC1=CC2C(C(C(C(=CCC1)C(=O)OC)OC(=O)C)OC(=O)C(C)(C(C)Cl)O)C(=C)C(=O)O2 |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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